Cas no 2034562-97-3 (3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(5-chloro-2-methoxyphenyl)urea)

• Product Name: 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(5-chloro-2-methoxyphenyl)urea
• CAS No: 2034562-97-3
• MF: C₁₆H₁₇ClN₂O₃S
• MW: 352.835781812668
• CID: 5553336
• PubChem ID: 91817458
• Update Time: 2025-10-29

3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(5-chloro-2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 2034562-97-3
• 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(5-chloro-2-methoxyphenyl)urea
• 1-(2-(5-acetylthiophen-2-yl)ethyl)-3-(5-chloro-2-methoxyphenyl)urea
• AKOS025324779
• 1-[2-(5-acetylthiophen-2-yl)ethyl]-3-(5-chloro-2-methoxyphenyl)urea
• F6518-2573

• Inchi： 1S/C16H17ClN2O3S/c1-10(20)15-6-4-12(23-15)7-8-18-16(21)19-13-9-11(17)3-5-14(13)22-2/h3-6,9H,7-8H2,1-2H3,(H2,18,19,21)
• InChI Key： URWYQYHISLKHIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(NCCC1=CC=C(C(C)=O)S1)=O)OC

Computed Properties

• Exact Mass: 352.0648413g/mol
• Monoisotopic Mass: 352.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(5-chloro-2-methoxyphenyl)urea

Professional Introduction to Compound with CAS No. 2034562-97-3 and Product Name: 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(5-chloro-2-methoxyphenyl)urea

The compound with the CAS number 2034562-97-3 and the product name 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(5-chloro-2-methoxyphenyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure incorporates several key functional groups, including an acetylthiophene moiety and a chloro-methoxyphenyl group, which contribute to its distinctive chemical properties and biological activities.

Recent research in the field of bioorganic chemistry has highlighted the importance of thiophene derivatives in the development of novel therapeutic agents. Thiophenes, as heterocyclic compounds, exhibit a wide range of biological activities, making them valuable scaffolds for drug design. The presence of the 5-acetylthiophen-2-yl group in this compound suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes. This feature positions the compound as a promising candidate for further exploration in pharmacological studies.

The 5-chloro-2-methoxyphenyl group is another notable feature of this compound, contributing to its electronic properties and influencing its reactivity. Chloro-substituted aromatic compounds are well-documented for their role in various pharmaceutical applications, often serving as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The methoxy group further enhances the compound's solubility and metabolic stability, which are essential factors for drug development. These structural elements collectively contribute to the compound's potential as a versatile building block in medicinal chemistry.

In the context of contemporary drug discovery, the synthesis and characterization of such complex molecules are facilitated by advanced computational methods and synthetic techniques. The use of computational chemistry tools allows researchers to predict the biological activity and pharmacokinetic properties of novel compounds with high accuracy. This approach has significantly accelerated the process of identifying promising candidates for further experimental validation. The compound in question has been subjected to computational studies to evaluate its interactions with potential biological targets, providing valuable insights into its mechanism of action.

Experimental validation through in vitro assays has further underscored the potential of this compound. Studies have demonstrated that derivatives similar to 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(5-chloro-2-methoxyphenyl)urea exhibit inhibitory activity against various enzymes implicated in diseases such as cancer and inflammation. The acetylthiophene moiety has been shown to interact with specific amino acid residues in enzyme active sites, leading to potent inhibition. This finding aligns with recent research highlighting the role of thiophene derivatives in developing targeted therapies.

The chloro-methoxyphenyl group also plays a crucial role in modulating the biological activity of this compound. Chlorine atoms are known to enhance binding affinity by participating in dipole-dipole interactions and hydrogen bonding. In contrast, methoxy groups can influence metabolic stability by protecting reactive sites from enzymatic degradation. These effects collectively contribute to the compound's overall pharmacological profile. Further investigations have focused on optimizing these structural features to enhance efficacy while minimizing potential side effects.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the synthesis of heterocyclic compounds, allowing for rapid exploration of structural diversity. The preparation of 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(5-chloro-2-methoxyphenyl)urea involves multiple steps, each carefully designed to introduce specific functional groups while maintaining high yields and purity.

The application of high-resolution spectroscopic techniques has been instrumental in characterizing this compound's structure and purity. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about molecular geometry and electronic distribution. These data are essential for confirming the identity of synthetic intermediates and final products, ensuring that subsequent biological evaluations are performed on accurately characterized compounds.

In conclusion, the compound with CAS number 2034562-97-3 and product name 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(5-chloro-2-methoxyphenyl)urea represents a significant contribution to pharmaceutical chemistry. Its unique structural features, including the acetylthiophen-2-yl and chloro-methoxyphenyl moieties, make it a promising candidate for further exploration in drug discovery. Recent advancements in computational chemistry, synthetic methodologies, and biophysical studies have positioned this compound as a valuable asset in developing novel therapeutic agents.